Cas no 36556-42-0 (1-Chloro-2,3,4-trifluorobenzene)

• Product Name: 1-Chloro-2,3,4-trifluorobenzene
• CAS No: 36556-42-0
• MF: C₆H₂ClF₃
• MW: 166.528291225433
• MDL: MFCD00042222
• CID: 54598
• PubChem ID: 142097
• Update Time: 2025-06-08

1-Chloro-2,3,4-trifluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-2,3,4-trifluorobenzene
• 2,3,4-Trifluorochlorobenzene
• Benzene, 1-chloro-2,3,4-trifluoro-
• Benzene, chlorotrifluoro-
• 1-chloro-2,3,4-trifluoro-benzene
• chlorotrifluorobenzene
• Benzene,1-chloro-2,3,4-trifluoro-
• QEIDAZALPGAFIS-UHFFFAOYSA-N
• 4-chloro-1,2,3-trifluorobenzene
• SBB088040
• VZ22110
• P315
• AK112275
• 1-chloranyl-2,3,4-tris(fluoranyl)benzene
• ST2415276
• DTXSID40190055
• MFCD00042222
• 36556-42-0
• SCHEMBL1263943
• A823295
• D94690
• FT-0639323
• AS-60485
• CS-W010805
• AC-8200
• AKOS006229973
• EN300-1693238
• DB-019658

• MDL： MFCD00042222
• Inchi： 1S/C6H2ClF3/c7-3-1-2-4(8)6(10)5(3)9/h1-2H
• InChI Key： QEIDAZALPGAFIS-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1F)F)F

Computed Properties

• Exact Mass: 165.98000
• Monoisotopic Mass: 165.98
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: liquid
• Density: 1,4 g/cm3
• Boiling Point: 135.8 °C at 760 mmHg
• Flash Point: 42.4 °C
• PSA: 0.00000
• LogP: 2.75730
• Solubility: Not determined

1-Chloro-2,3,4-trifluorobenzene Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-Chloro-2,3,4-trifluorobenzene

1-Chloro-2,3,4-trifluorobenzene (CAS No. 36556-42-0): An Overview of Its Properties, Applications, and Recent Research Developments

1-Chloro-2,3,4-trifluorobenzene (CAS No. 36556-42-0) is a versatile organic compound with a unique combination of chlorine and fluorine substituents on a benzene ring. This compound has gained significant attention in the fields of chemistry, materials science, and pharmaceutical research due to its distinctive properties and potential applications. In this comprehensive overview, we will delve into the chemical structure, physical and chemical properties, synthesis methods, and recent advancements in the use of 1-Chloro-2,3,4-trifluorobenzene.

Chemical Structure and Properties

The molecular formula of 1-Chloro-2,3,4-trifluorobenzene is C₆H₂ClF₃, and its molecular weight is approximately 187.5 g/mol. The compound features a benzene ring with a chlorine atom at the 1-position and three fluorine atoms at the 2-, 3-, and 4-positions. This specific arrangement of substituents imparts unique electronic and steric properties to the molecule.

1-Chloro-2,3,4-trifluorobenzene is a colorless liquid with a characteristic aromatic odor. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. The compound has a boiling point of around 140°C and a melting point of approximately -35°C. These physical properties make it suitable for various chemical reactions and processes.

Synthesis Methods

The synthesis of 1-Chloro-2,3,4-trifluorobenzene can be achieved through several routes. One common method involves the chlorination of 1,2,3-trifluorobenzene using chlorine gas or other chlorinating agents under controlled conditions. Another approach involves the fluorination of 1-chloro-2,3-difluorobenzene using fluorinating agents such as elemental fluorine or hydrogen fluoride.

A recent study published in the Journal of Fluorine Chemistry explored an efficient and environmentally friendly method for the synthesis of 1-Chloro-2,3,4-trifluorobenzene. The researchers used a catalytic system involving metal complexes to achieve high yields with minimal by-products. This method not only enhances the efficiency of the synthesis but also reduces environmental impact.

Applications in Chemistry and Materials Science

1-Chloro-2,3,4-trifluorobenzene finds extensive use as an intermediate in the synthesis of various organic compounds. Its unique electronic properties make it an excellent starting material for the preparation of fluoroaromatic compounds with specific functionalities. These compounds are widely used in the development of pharmaceuticals, agrochemicals, and specialty chemicals.

In materials science, 1-Chloro-2,3,4-trifluorobenzene has been utilized in the synthesis of advanced materials such as polymers and coatings. The presence of fluorine atoms imparts hydrophobic and oleophobic properties to these materials, making them suitable for applications in surface protection and lubrication.

A notable application is in the development of fluoroelastomers for high-performance seals and gaskets. These elastomers exhibit excellent resistance to heat, chemicals, and mechanical stress due to the presence of fluorine atoms in their structure.

Pharmaceutical Applications

In pharmaceutical research, 1-Chloro-2,3,4-trifluorobenzene has been used as a building block for the synthesis of novel drug candidates. The introduction of fluorine atoms into drug molecules can significantly enhance their biological activity by improving their lipophilicity and metabolic stability.

A recent study published in the Journal of Medicinal Chemistry reported the use of 1-Chloro-2,3,4-trifluorobenzene-derived compounds in the development of potent inhibitors for specific enzymes involved in cancer progression. The researchers demonstrated that these compounds exhibited high selectivity and efficacy against target enzymes while showing minimal toxicity to normal cells.

Recent Research Developments

The field of fluoroaromatic chemistry continues to evolve with ongoing research aimed at exploring new synthetic methods and applications for compounds like 1-Chloro-2,3,4-trifluorobenzene. Recent advancements have focused on developing more sustainable and efficient synthetic routes that minimize environmental impact while maintaining high yields.

In addition to its traditional applications in chemistry and materials science, there is growing interest in using fluoroaromatic compounds for biomedical applications such as imaging agents and drug delivery systems. The unique electronic properties of these compounds make them attractive candidates for these emerging fields.

A study published in Advanced Materials explored the use of fluoroaromatic derivatives as contrast agents for magnetic resonance imaging (MRI). The researchers demonstrated that these compounds exhibited enhanced signal intensity compared to conventional contrast agents due to their unique electronic structure.

Safety Considerations

Safety is a critical aspect when handling any chemical compound. While 1-Chloro-2,3,4-trifluorobenzene is not classified as a hazardous substance under current regulations, it is essential to follow standard safety protocols when working with this compound. Proper personal protective equipment (PPE) should be worn to prevent skin contact or inhalation.

In case of accidental exposure or spillage, appropriate first aid measures should be taken immediately. It is also important to store this compound in well-ventilated areas away from incompatible substances such as strong oxidizers or reducing agents.

Conclusion

1-Chloro-2,3,4-trifluorobenzene (CAS No. 36556-42-0) is a valuable organic compound with a wide range of applications in chemistry, materials science, and pharmaceutical research. Its unique combination of chlorine and fluorine substituents imparts distinctive properties that make it suitable for various synthetic processes and advanced material development.

Ongoing research continues to uncover new possibilities for this compound across multiple fields. As synthetic methods become more efficient and sustainable, we can expect to see increased utilization of fluoroaromatic compounds like 1-Chloro-2,3,4-trifluorobenzene